Efficient fabrication of single-wall carbon nanotube nanoreactors by defect-induced cutting†

Nanoscale Pub Date: 2023-01-19 DOI: 10.1039/D2NR06696C

Abstract

Single-wall carbon nanotubes (SWCNTs) with ultra-thin channels are considered promising nanoreactors for confined catalysis, chemical reactions, and drug delivery. The fabrication of SWCNT nanoreactors by cutting usually suffers from low efficiency and poor controllability. Here we develop a defect-induced gas etching method to efficiently cut SWCNTs and to obtain nanoreactors with ultrasmall confined space. H2 plasma treatment was performed to generate defects in the walls of SWCNTs, then H2O vapor was used as a “knife” to cut SWCNTs at the defect sites, and short cut-SWCNTs with an average length of 175 nm were controllably obtained with a high yield of 75% under optimized conditions. WO3@SWCNT derivatives with different morphologies were synthesized using short cut-SWCNTs as nanoreactors. The radiation resistance of WO3@SWCNT hybrids improved obviously, thus providing a platform for the synthesis of novel SWCNT-based derivatives with fascinating properties.

Graphical abstract: Efficient fabrication of single-wall carbon nanotube nanoreactors by defect-induced cutting
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